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Compound of Interest

Compound Name: 2,5-Dimethylaniline

Cat. No.: B045416 Get Quote

An In-depth Technical Guide to 2,5-
Dimethylaniline
This technical guide provides a comprehensive overview of 2,5-Dimethylaniline, also known

as 2,5-xylidine, tailored for researchers, scientists, and drug development professionals. The

document details its chemical identity, physicochemical properties, relevant experimental

protocols, and safety information.

Chemical Identity and Synonyms
2,5-Dimethylaniline is a primary arylamine characterized by an aniline structure with two

methyl group substituents at the 2 and 5 positions of the benzene ring.[1][2] Its systematic

IUPAC name is 2,5-dimethylaniline. This compound is widely recognized across various

chemical databases and commercial suppliers under a multitude of synonyms and alternative

names, facilitating its identification and sourcing.

A comprehensive list of its common identifiers and synonyms is provided in the table below.
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Identifier Type Value

IUPAC Name 2,5-dimethylaniline

CAS Number 95-78-3

EINECS Number 202-451-0

Common Synonyms

2,5-Xylidine, p-Xylidine, 2-Amino-1,4-

dimethylbenzene, 2-Amino-p-xylene, 2,5-

Dimethylbenzenamine, 2,5-

Dimethylphenylamine, 1-Amino-2,5-

dimethylbenzene

Physicochemical Properties
2,5-Dimethylaniline is a colorless to pale yellow or reddish-brown liquid that may darken upon

exposure to air and light.[1] It possesses a distinct aromatic amine odor. A summary of its key

quantitative properties is presented in the following table for easy reference and comparison.
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Property Value Reference

Molecular Formula C₈H₁₁N [3]

Molecular Weight 121.18 g/mol [3]

Melting Point 11.5 °C [4]

Boiling Point 218 °C [3][4]

Density 0.973 g/mL at 25 °C [4]

Refractive Index n20/D 1.559 [4]

pKa 4.53 (at 25 °C) [1][3]

Water Solubility <0.1 g/100 mL at 18 °C [1][3]

Solubility in Organic Solvents
Soluble in ethanol, ether, and

chloroform.
[5]

Flash Point 96 °C (closed cup)

Vapor Pressure 0.152 mmHg at 25 °C

Experimental Protocols
2,5-Dimethylaniline serves as a versatile intermediate in the synthesis of various organic

compounds, most notably azo dyes and polymers. The following sections provide detailed

methodologies for key experiments involving this compound.

Synthesis of an Azo Dye using 2,5-Dimethylaniline
This protocol outlines the general procedure for the synthesis of an azo dye, a common

application for aromatic amines like 2,5-Dimethylaniline. The process involves two main

stages: diazotization of the amine followed by a coupling reaction with an activated aromatic

compound.

Materials:

2,5-Dimethylaniline
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Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

2-Naphthol (or another suitable coupling agent)

Sodium Hydroxide (NaOH)

Distilled Water

Ice

Protocol:

Diazotization of 2,5-Dimethylaniline:

In a beaker, dissolve a specific molar equivalent of 2,5-Dimethylaniline in a solution of

concentrated hydrochloric acid and water.

Cool the beaker in an ice bath to maintain a temperature of 0-5 °C.

In a separate beaker, prepare a solution of sodium nitrite in cold distilled water.

Slowly add the sodium nitrite solution dropwise to the cooled aniline solution with constant

stirring, ensuring the temperature remains between 0-5 °C. The formation of the

diazonium salt is indicated by a positive test with potassium iodide-starch paper

(immediate blue color).

Coupling Reaction:

In a separate beaker, dissolve the coupling agent (e.g., 2-naphthol) in an aqueous solution

of sodium hydroxide.

Cool this solution in an ice bath to 0-5 °C.

Slowly add the cold diazonium salt solution from the previous step to the cold solution of

the coupling agent with vigorous stirring.
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A colored precipitate of the azo dye should form immediately.

Continue stirring the reaction mixture in the ice bath for 30-60 minutes to ensure the

completion of the coupling reaction.

Isolation and Purification:

Isolate the solid azo dye by vacuum filtration.

Wash the precipitate with cold water to remove any unreacted salts.

The crude product can be purified by recrystallization from a suitable solvent, such as

ethanol or acetic acid.

Dry the purified crystals in a desiccator.

Laccase-Catalyzed Oxidative Polymerization of 2,5-
Dimethylaniline
2,5-Dimethylaniline can serve as a substrate for laccase enzymes, leading to the formation of

oligomers and polymers.[4] This protocol provides a general framework for such an enzymatic

polymerization.

Materials:

2,5-Dimethylaniline

Laccase from Trametes versicolor (or other suitable source)

Acetate buffer (pH 5)

Organic co-solvent (e.g., dioxane or acetone)

Stirring apparatus

Temperature-controlled water bath or incubator

Protocol:
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Reaction Setup:

Prepare a solution of 2,5-Dimethylaniline in a mixture of acetate buffer and an organic

co-solvent. The co-solvent helps to solubilize the substrate and the resulting oligomers.

Place the reaction mixture in a suitable vessel and equilibrate to the desired reaction

temperature (typically 25-30 °C).

Enzymatic Reaction:

Add a solution of laccase to the reaction mixture to initiate the polymerization. The optimal

enzyme concentration should be determined empirically.

Stir the reaction mixture continuously and monitor the progress of the reaction by

techniques such as thin-layer chromatography (TLC) or UV-Vis spectroscopy. The reaction

is often accompanied by a color change.

Product Isolation:

After the desired reaction time or upon completion, stop the reaction by denaturing the

enzyme (e.g., by adding a water-miscible organic solvent like acetone and centrifuging to

remove the precipitated enzyme).

The oligomeric or polymeric products can be isolated from the reaction mixture by

extraction with a suitable organic solvent (e.g., ethyl acetate).

The solvent is then removed under reduced pressure to yield the crude product.

Purification and Characterization:

The crude product can be purified by column chromatography on silica gel.

The structure of the resulting oligomers and polymers can be characterized by

spectroscopic methods such as NMR, FT-IR, and mass spectrometry.

Safety and Handling
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2,5-Dimethylaniline is a hazardous substance and should be handled with appropriate safety

precautions. It is toxic if swallowed, inhaled, or absorbed through the skin.[6] Prolonged or

repeated exposure may cause damage to organs.[7]

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves are essential.

Eye Protection: Safety goggles or a face shield should be worn.

Clothing: A lab coat or other protective clothing is necessary to prevent skin contact.

Respiratory Protection: In case of insufficient ventilation, a respirator with an organic vapor

cartridge should be used.

Handling and Storage:

Work in a well-ventilated area, preferably under a chemical fume hood.[6]

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, and open flames.

Store in a cool, dry, and well-ventilated area in a tightly closed container.[6]

Incompatible with strong oxidizing agents, acids, and acid chlorides.

Visualizations
The following diagrams illustrate the classification of 2,5-Dimethylaniline and a typical

experimental workflow for its use in synthesis.
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Caption: Hierarchical classification of 2,5-Dimethylaniline.
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Caption: Experimental workflow for azo dye synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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